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Compound of Interest

Compound Name: Methyluridine-5-oxyacetic acid
CAS No.: 66536-81-0
Cat. No.: B1217485
Get Quote
. J

Executive Summary & Immediate Directive

Methyluridine-5-oxyacetic acid (often abbreviated as mo5U or mcmo5U in its ester form) is a
modified nucleoside commonly used in tRNA research and drug development.

Current Regulatory Status:
+ EPA Classification: Not P-listed or U-listed (Not acutely hazardous).

e GHS Classification: Generally classified as "Caution: Substance not yet fully tested" or
"Irritant™ (H315/H319).

» Disposal Directive: While the pure solid is often non-hazardous, it must be treated as
Hazardous Chemical Waste due to the "Precautionary Principle"” utilized in pharmaceutical
R&D.

Critical Rule: The disposal method is dictated by the matrix (solvent) rather than the nucleoside
itself.
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Chemical Profile & Risk Assessment

To ensure scientific integrity, we must understand what we are disposing of.

Parameter Technical Detail

_ Methyluridine-5-oxyacetic acid (or 5-
Chemical Name o
Methoxycarbonylmethyluridine)

Varies by derivative (Generic Uridine-5-

CAS Number o

oxyacetic acid: 28144-25-4)
Physical State White to off-white powder (Solid)
Solubility Soluble in water, DMSO, Methanol

. Potential Irritant (Eyes/Skin/Respiratory).[1][2]
Primary Hazard . .
Bioactive analog.

Reactivit Stable under normal conditions. Incompatible
eactivity . N
with strong oxidizers.

The "Matrix Rule" (Causality of Disposal)

In drug development, mo5U is rarely disposed of as a pure solid. It is usually dissolved in
HPLC mobile phases.

 If Solid: Treat as Non-Halogenated Organic Solid.
o If in Water: Treat as Aqueous Organic Waste.

« If in Acetonitrile/Methanol: The solvent dictates the hazard. Treat as Flammable Organic
Solvent Waste.

Operational Disposal Protocols
Protocol A: Solid Waste (Expired or Excess Powder)

Scope: Pure substance in vials, spilled powder, or weighing boats.

e Segregation: Do not mix with oxidizers (e.g., Nitric Acid, Peroxides).
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o Containment:
o Place the original vial (cap tight) into a clear, sealable secondary bag (e.g., Ziploc).
o If loose powder, sweep into a screw-cap jar.
e Labeling:
o Apply a "Hazardous Waste" label.[3]
o Constituents: "Methyluridine-5-oxyacetic acid (100%)".
o Hazard Checkbox: Check "Toxic" or "Irritant” (Precautionary).

o Disposal Stream: Bin for "Solid Organic Chemicals for Incineration.”

Protocol B: Liquid Waste (HPLC Effluents & Stock
Solutions)

Scope: mo5U dissolved in mobile phases (Acetonitrile, Methanol, Water).
o Characterization: Determine the percentage of organic solvent.
o Scenario 1 (High Organic): >10% Acetonitrile/Methanol.
o Scenario 2 (Aqueous): <10% Organic solvent, mostly buffer.
e Collection:
o Use High-Density Polyethylene (HDPE) carboys.
o Do not use metal cans (corrosion risk from potential buffer salts).
e Labeling (Crucial Step):
o List ALL solvents (e.g., "Acetonitrile 50%, Water 49%, mo5U <1%").

o Hazard Checkbox: Check "Flammable" (due to solvent).
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e Disposal Stream:

o Non-Halogenated Solvent Waste (unless Chloroform/DCM was used).

Protocol C: Contaminated Debris (Sharps &
Consumables)

Scope: Syringes, filters, gloves contaminated with mo5U.

o Sharps: Place needles/syringes in a red biohazard/sharps container. Note: Even if
chemically contaminated, sharps rules supersede chemical rules to prevent injury.

o Soft Debris (Gloves/Wipes):
o If visibly soiled: Solid Chemical Waste bin (Yellow bag/bucket).
o If not visibly soiled: Standard lab trash (depending on facility strictness).

The Self-Validating Safety System

A trustworthy protocol must detect errors before they become accidents. Implement this 3-point
check:

e The pH Check: Before capping the waste carboy, verify pH is between 4-10.

o Why? mo5U is stable, but mixing with extreme acids in the waste stream can generate
heat or gas if other incompatible chemicals are present.

e The "Halogen" Gate: Did the workflow involve Chloroform or Dichloromethane?
o Yes: Must go to Halogenated Waste.
o No: Must go to Non-Halogenated Waste.
o Validation: Mixing these increases disposal costs by 10x and violates EPA regulations.

o The Oxidizer Scan: Ensure no Perchloric Acid or concentrated Hydrogen Peroxide enters the
organic waste stream.
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Visual Decision Tree (Workflow)

The following diagram illustrates the logical flow for determining the correct waste stream for
Methyluridine-5-oxyacetic acid.

Waste Generation:
Methyluridine-5-oxyacetic acid

Physical State?

Powder/Residue

Solid / Powder Liquid / Solution
Is it Debris? . .
(Gloves/Wipes) Identify Solvent Matrix
es Organic Solvent Present "\ Water/Buffer Only (<5% Org)
\
pure Chemical Is it Sharp? Contains Halogens? Bin: Aqueous Waste
(Needles/Glass) (DCM, Chloroform) (Check Local Drain Rules)
No (Heavily Soiled) |Yes No (Trace Only) No (Acetonitrile/MeOH)

Bin: Solid Chemical Waste Bin: Puncture-Proof Bin: Lab Trash

Bin: Halogenated Bin: Non-Halogenated

(Incineration) Sharps Container (Trace/No visible soil) Solvent Waste Solvent Waste

Click to download full resolution via product page

Caption: Decision logic for segregating mo5U waste streams based on physical state and
solvent matrix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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